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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 4-Hydroxy-6-methyl-3-nitrocoumarin. Due to the limited availability of direct
experimental data for this specific compound, this guide synthesizes information from closely
related analogues, namely 4-hydroxy-3-nitrocoumarin and 4-hydroxy-6-methylcoumarin, to
project its properties. This document covers predicted physical and chemical data, detailed
spectral analysis, a proposed experimental protocol for its synthesis, and an exploration of its
potential biological activities based on the known effects of similar nitrocoumarin derivatives. All
guantitative data are presented in structured tables for clarity, and key processes are visualized
using Graphviz diagrams.

Introduction

Coumarins are a significant class of benzopyrone compounds found in many plants. Their
derivatives are of great interest to the scientific community due to their diverse pharmacological
activities, which include anticoagulant, antimicrobial, anticancer, and anti-inflammatory
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properties. The introduction of a nitro group into the coumarin scaffold can significantly

modulate its biological activity, making nitrocoumarins a promising area for drug discovery and

development. This guide focuses on the specific, albeit lesser-studied, derivative: 4-Hydroxy-

6-methyl-3-nitrocoumarin.

Predicted Physical and Chemical Characteristics

The physical and chemical properties of 4-Hydroxy-6-methyl-3-nitrocoumarin have been

estimated based on the known values of 4-hydroxy-3-nitrocoumarin and 4-hydroxy-6-

methylcoumarin. These predictions provide a baseline for experimental design and

characterization.

Predicted Quantitative Data

Predicted Value for

4-Hydroxy-6- 4-Hydroxy-3- 4-Hydroxy-6-
Property . . .
methyl-3- nitrocoumarin[1][2] methylcoumarin
hitrocoumarin
Molecular Formula C10H7NOs CoHsNOs C10HsO3
Molecular Weight 221.17 g/mol 207.14 g/mol 176.17 g/mol
Melting Point ~180-190 °C (dec.) 172 °C (dec.) 261-264 °C
Predicted to be a light ] ] ] .
) Light yellow crystalline  White to off-white
Appearance yellow crystalline
powder.[3] powder.
powder.
Predicted to be
N ) ) Soluble in DMSO and
Solubility soluble in DMSO and Soluble in DMSO.

DMF.

methanol.

Predicted Spectral Data

The spectral characteristics of 4-Hydroxy-6-methyl-3-nitrocoumarin are anticipated to be a

composite of the features observed in its parent compounds.
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Predicted Characteristics for 4-Hydroxy-
Spectral Data . ]
6-methyl-3-nitrocoumarin

Signals corresponding to the aromatic protons
on the benzene ring, a singlet for the methyl

1H NMR group, and a downfield signal for the hydroxyl
proton. The chemical shifts will be influenced by

the electron-withdrawing nitro group.

Resonances for the carbonyl carbon, carbons of
the aromatic ring, the methyl carbon, and

13C NMR carbons of the pyrone ring. The positions of the
signals will be affected by the nitro and hydroxyl

substituents.

Characteristic peaks for O-H stretching (broad),
C=0 stretching (lactone), C=C stretching

FT-IR (cm™
( ) (aromatic), and N-O stretching (nitro group).[3]

[4]

A molecular ion peak corresponding to its
M Spect . molecular weight, along with fragmentation
ass Spectrometry o ]
patterns characteristic of the coumarin core,

including the loss of CO and NO2.[1]

Experimental Protocols

The synthesis of 4-Hydroxy-6-methyl-3-nitrocoumarin can be achieved through the
electrophilic nitration of 4-hydroxy-6-methylcoumarin. The following protocol is a proposed
method based on established procedures for the nitration of similar coumarin derivatives.

Synthesis of 4-Hydroxy-6-methyl-3-nitrocoumarin

Objective: To synthesize 4-Hydroxy-6-methyl-3-nitrocoumarin via the nitration of 4-hydroxy-
6-methylcoumarin.

Materials:

 4-hydroxy-6-methylcoumarin
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Concentrated Sulfuric Acid (H2SOa)

Concentrated Nitric Acid (HNOs)

Glacial Acetic Acid

Ice

Distilled water

Ethanol (for recrystallization)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Bichner funnel and filter paper

Beakers

Procedure:

In a round-bottom flask, dissolve 4-hydroxy-6-methylcoumarin in glacial acetic acid with

stirring.

Cool the flask in an ice bath to maintain a temperature between 0-5 °C.

Slowly add concentrated sulfuric acid to the cooled solution while stirring.

Prepare a nitrating mixture by cautiously adding concentrated nitric acid to concentrated

sulfuric acid in a separate cooled flask.

Add the nitrating mixture dropwise to the solution of 4-hydroxy-6-methylcoumarin, ensuring

the temperature does not exceed 10 °C.
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» After the addition is complete, continue stirring the reaction mixture in the ice bath for 1-2
hours.

e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Once the reaction is complete, slowly pour the reaction mixture over crushed ice in a beaker
with constant stirring.

o Avyellow precipitate of 4-Hydroxy-6-methyl-3-nitrocoumarin should form.
o Collect the precipitate by vacuum filtration using a Bichner funnel.
e Wash the solid with cold distilled water to remove any residual acid.

» Recrystallize the crude product from ethanol to obtain the purified 4-Hydroxy-6-methyl-3-
hitrocoumarin.

e Dry the purified product in a desiccator.

Characterization: The structure and purity of the synthesized compound should be confirmed
using *H NMR, 3C NMR, FT-IR, and Mass Spectrometry. The melting point of the purified
product should also be determined.

Potential Biological Activities and Signaling
Pathways

While no specific biological activities have been reported for 4-Hydroxy-6-methyl-3-
nitrocoumarin, the broader class of nitrocoumarins has demonstrated a range of
pharmacological effects.

Antimicrobial Activity

Nitrocoumarin derivatives have been investigated for their potential as antimicrobial agents.[5]
[6] Studies on compounds like 3-nitrocoumarins have shown activity against various bacterial

and fungal strains, including Staphylococcus aureus and Candida albicans.[5] The mechanism
of action is thought to involve the inhibition of essential enzymes in the microbial pathogens.[5]
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Antitumor Activity

Several coumarin derivatives have been evaluated for their anticancer properties.[7][8][9] Nitro-
substituted coumarins, in particular, have shown cytotoxic effects against various cancer cell
lines. The proposed mechanisms of action include the induction of apoptosis, inhibition of cell
proliferation, and modulation of key signaling pathways involved in cancer progression.[10] For
instance, some coumarins have been found to inhibit enzymes like carbonic anhydrase, which
are overexpressed in certain tumors.[9]

Enzyme Inhibition

The coumarin scaffold is known to interact with various enzymes. Nitrocoumarin derivatives
have been specifically studied as inhibitors of enzymes such as urease and carbonic
anhydrase.[11][12] The inhibition of these enzymes has therapeutic implications for various
diseases. For example, urease inhibitors are of interest for treating infections caused by
urease-producing bacteria, while carbonic anhydrase inhibitors have applications in conditions
like glaucoma and certain types of cancer.[11][12]

Visualizations
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Caption: Proposed experimental workflow for the synthesis of 4-Hydroxy-6-methyl-3-
nitrocoumarin.

General Mechanism of Electrophilic Nitration
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Step 1: Formation of Nitronium Ion
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Caption: General mechanism for the electrophilic nitration of a coumarin derivative.
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Conclusion

4-Hydroxy-6-methyl-3-nitrocoumarin represents an intriguing yet understudied molecule
within the broader class of coumarin derivatives. Based on the analysis of its structural
analogues, it is predicted to possess notable physical, chemical, and biological properties. The
proposed synthetic route via electrophilic nitration is straightforward and based on well-
established chemical principles. Further experimental investigation into this compound is
warranted to validate these predictions and to fully explore its potential applications in
medicinal chemistry and materials science. This guide serves as a foundational resource for
researchers embarking on the study of this promising compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8741243/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8741243/
https://www.benchchem.com/product/b2711919#physical-and-chemical-characteristics-of-4-hydroxy-6-methyl-3-nitrocoumarin
https://www.benchchem.com/product/b2711919#physical-and-chemical-characteristics-of-4-hydroxy-6-methyl-3-nitrocoumarin
https://www.benchchem.com/product/b2711919#physical-and-chemical-characteristics-of-4-hydroxy-6-methyl-3-nitrocoumarin
https://www.benchchem.com/product/b2711919#physical-and-chemical-characteristics-of-4-hydroxy-6-methyl-3-nitrocoumarin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2711919?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2711919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

